N-cyclohexyl-2-[3-oxo-1-(2-pyridinylmethyl)-2-piperazinyl]acetamide

• IUPAC Name: N-cyclohexyl-2-[3-oxo-1-(pyridin-2-ylmethyl)piperazin-2-yl]acetamide
• InChI: InChI=1S/C18H26N4O2/c23-17(21-14-6-2-1-3-7-14)12-16-18(24)20-10-11-22(16)13-15-8-4-5-9-19-15/h4-5,8-9,14,16H,1-3,6-7,10-13H2,(H,20,24)(H,21,23)
• InChI Key: RLMXQIJFZUWHIF-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC(=O)CC2C(=O)NCCN2CC3=CC=CC=N3
• Molecular Formula: C18H26N4O2
• Molecular Weight: 330.4 g/mol

Description

N-cyclohexyl-2-[3-oxo-1-(2-pyridinylmethyl)-2-piperazinyl]acetamide, also known as CX614, is a compound that has been extensively studied for its potential use in treating neurological disorders such as Alzheimer's disease, schizophrenia, and stroke. CX614 is a positive allosteric modulator of AMPA receptors, which are involved in synaptic plasticity and memory formation.

Mechanism of Action

N-cyclohexyl-2-[3-oxo-1-(2-pyridinylmethyl)-2-piperazinyl]acetamide is a positive allosteric modulator of AMPA receptors, which are involved in synaptic plasticity and memory formation. AMPA receptors are ionotropic glutamate receptors that mediate fast excitatory synaptic transmission in the brain. N-cyclohexyl-2-[3-oxo-1-(2-pyridinylmethyl)-2-piperazinyl]acetamide enhances the activity of AMPA receptors by increasing the affinity of the receptor for glutamate and increasing the opening time of the ion channel.
Biochemical and Physiological Effects:
N-cyclohexyl-2-[3-oxo-1-(2-pyridinylmethyl)-2-piperazinyl]acetamide has been shown to improve cognitive function and memory in animal models of Alzheimer's disease, schizophrenia, and stroke. It has also been shown to reduce the severity of drug withdrawal symptoms and improve mood in animal models of drug addiction and depression. N-cyclohexyl-2-[3-oxo-1-(2-pyridinylmethyl)-2-piperazinyl]acetamide has been shown to increase the expression of brain-derived neurotrophic factor (BDNF), a protein that plays a critical role in synaptic plasticity and memory formation.

Advantages and Limitations for Lab Experiments

One advantage of using N-cyclohexyl-2-[3-oxo-1-(2-pyridinylmethyl)-2-piperazinyl]acetamide in lab experiments is its ability to enhance the activity of AMPA receptors, which are involved in synaptic plasticity and memory formation. This makes N-cyclohexyl-2-[3-oxo-1-(2-pyridinylmethyl)-2-piperazinyl]acetamide a useful tool for studying the mechanisms underlying these processes. One limitation of using N-cyclohexyl-2-[3-oxo-1-(2-pyridinylmethyl)-2-piperazinyl]acetamide in lab experiments is its potential toxicity at high concentrations. Careful dosing and monitoring are required to ensure the safety of the animals being studied.

Future Directions

There are several future directions for research on N-cyclohexyl-2-[3-oxo-1-(2-pyridinylmethyl)-2-piperazinyl]acetamide. One area of interest is the development of more potent and selective positive allosteric modulators of AMPA receptors. Another area of interest is the investigation of the long-term effects of N-cyclohexyl-2-[3-oxo-1-(2-pyridinylmethyl)-2-piperazinyl]acetamide on synaptic plasticity and memory formation. Additionally, the potential use of N-cyclohexyl-2-[3-oxo-1-(2-pyridinylmethyl)-2-piperazinyl]acetamide in treating other neurological disorders such as Parkinson's disease and traumatic brain injury should be explored. Finally, the development of N-cyclohexyl-2-[3-oxo-1-(2-pyridinylmethyl)-2-piperazinyl]acetamide derivatives with improved pharmacokinetic properties and reduced toxicity is an important area of future research.

Synthesis Methods

The synthesis of N-cyclohexyl-2-[3-oxo-1-(2-pyridinylmethyl)-2-piperazinyl]acetamide involves several steps, starting with the reaction of 2-aminopyridine with piperazine to form 1-(2-pyridinylmethyl)piperazine. This intermediate is then reacted with cyclohexyl isocyanate to form N-cyclohexyl-1-(2-pyridinylmethyl)piperazine-2-carboxamide. The final step involves the reaction of N-cyclohexyl-1-(2-pyridinylmethyl)piperazine-2-carboxamide with ethyl chloroacetate to form N-cyclohexyl-2-[3-oxo-1-(2-pyridinylmethyl)-2-piperazinyl]acetamide (N-cyclohexyl-2-[3-oxo-1-(2-pyridinylmethyl)-2-piperazinyl]acetamide).

Scientific Research Applications

N-cyclohexyl-2-[3-oxo-1-(2-pyridinylmethyl)-2-piperazinyl]acetamide has been extensively studied for its potential use in treating neurological disorders such as Alzheimer's disease, schizophrenia, and stroke. It has been shown to improve cognitive function and memory in animal models of these diseases. N-cyclohexyl-2-[3-oxo-1-(2-pyridinylmethyl)-2-piperazinyl]acetamide has also been studied for its potential use in treating drug addiction and depression.